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Compound of Interest |

Compound Name: 2-Chloro-3-hydroxybenzamide
CAS No.: 1243459-80-4
Cat. No.: B577629
Get Quote
. J

Introduction: The Strategic Importance of 2-Chloro-
3-hydroxybenzamide

2-Chloro-3-hydroxybenzamide is a substituted aromatic amide of significant interest in
medicinal chemistry and drug development. Its molecular structure, featuring a chlorinated
phenyl ring with hydroxyl and amide functional groups, presents a unique combination of
chemical properties that make it a valuable scaffold for the synthesis of novel therapeutic
agents. The presence of the chloro and hydroxyl groups influences the electronic environment
of the aromatic ring and the reactivity of the amide, providing opportunities for diverse chemical
modifications. A thorough understanding of its handling and storage is paramount to ensure its
stability, purity, and the safety of laboratory personnel.

Part 1: Physicochemical and Hazard Profile

A comprehensive grasp of the physicochemical properties and associated hazards of 2-
Chloro-3-hydroxybenzamide is fundamental for its safe handling and effective use in
research.
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1.1: Summary of Physicochemical Data

Property Value Source
Molecular Formula C7HeCINO2 PubChem[1]
Molecular Weight 171.58 g/mol PubChem[2]
White to off-white crystalline ) )
Appearance Loba Chemie[3], metasci[4]
powder
Melting Point 139-143 °C (lit.) Sigma-Aldrich[5]

Data not readily available;
N likely soluble in organic ]
Solubility ] General chemical knowledge
solvents like methanol,

ethanol, and DMSO.

Stable under normal, dry
Stabilit conditions.[6] Susceptible to
abili
Y degradation under certain

conditions.

1.2: Hazard Identification and GHS Classification

2-Chloro-3-hydroxybenzamide is classified as a hazardous substance. The following table
summarizes its GHS classifications based on available data for similar compounds.
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Hazard . .
Hazard Class Category Signal Word Pictogram
Statement

H302: Harmful if

Acute Toxicity, )
swallowed.[7][8] Warning GHSO07
Oral
[9]
Skin H315: Causes
Corrosion/Irritatio 2 skin irritation.[1] Warning GHSO07
n (10]
) H318: Causes
Serious Eye )
serious eye
Damage/Eye 1 Danger GHSO05
o damage.[1][7]
[rritation
[10]
Specific Target
Organ Toxicity - H335: May
Single Exposure 3 cause respiratory  Warning GHSO07
(Respiratory irritation.[1][10]

Tract Irritation)

Hazardous to the ]
H400: Very toxic

1 to aquatic life.[1] Warning GHSO09
[10]

Aquatic
Environment,

Acute Hazard

Part 2: Personal Protective Equipment (PPE)
Protocols

Due to the hazardous nature of 2-Chloro-3-hydroxybenzamide, strict adherence to PPE
protocols is mandatory to prevent exposure.[11]

2.1: Standard PPE Requirements

o Hand Protection: Nitrile or neoprene gloves are recommended for handling this compound.
[12] Latex gloves offer minimal chemical protection and should be avoided.[12] Always
inspect gloves for tears or punctures before use.[12]
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o Eye Protection: Chemical safety goggles or a face shield must be worn to protect against
splashes and airborne particles.[11][12] Standard prescription glasses are not a substitute
for safety eyewear.[13]

o Body Protection: A lab coat or chemical-resistant apron should be worn to protect the skin
and clothing from contamination.[11][14]

» Respiratory Protection: When handling the powder outside of a certified chemical fume hood,
a NIOSH-approved N95 dust mask or a respirator with a particulate filter is required to
prevent inhalation.[14]

2.2: PPE Selection and Use Workflow
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Caption: Emergency response workflow for spills and exposures.

Part 6: Waste Disposal

Proper disposal of 2-Chloro-3-hydroxybenzamide and its associated waste is essential to
prevent environmental contamination and comply with regulations.

6.1: Waste Characterization

e 2-Chloro-3-hydroxybenzamide is a chlorinated organic compound and should be disposed
of as hazardous waste. [15]* Do not dispose of this compound down the drain or in regular
trash. [16]

6.2: Disposal Protocol

o Segregation: Collect all waste containing 2-Chloro-3-hydroxybenzamide, including unused
product, contaminated materials, and cleaning residues, in a dedicated and clearly labeled
hazardous waste container. [16]2. Containerization: Ensure the waste container is made of a
compatible material, is in good condition, and is kept securely closed when not in use.

o Labeling: Label the waste container with "Hazardous Waste" and the full chemical name: "2-
Chloro-3-hydroxybenzamide".

» Disposal: Arrange for pickup and disposal by your institution's licensed hazardous waste
management service. Follow all local, state, and federal regulations for hazardous waste
disposal. [15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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